4-Bromo-2-(trifluoromethyl)phenol
Cat. No. B1266203
Key on ui cas rn:
50824-04-9
M. Wt: 241 g/mol
InChI Key: PDPGERGWEOJVDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08354422B2
Procedure details
A round-bottom flask with stirbar was charged with 2-(trifluoromethyl)phenol (1.7 g, 10.49 mmol) in 10 mL CH2Cl2 was cooled to 0° C. Bromine (0.540 ml, 10.49 mmol) in 2 mL CH2Cl2 was added dropwise. The reaction mixture was stirred at 0° C. for 1 hour, then allowed to warm to ambient temperature over 1 hour. Aqueous NaHSO3 solution was added, and the mixture extracted with CH2Cl2. The organic phase was washed with aqueous NaHCO3 and brine, dried (MgSO4), filtered, and concentrated. The residues were purified by flash chromatography eluting with 100% CH2Cl2, to afford the title compound. 1H NMR (300 MHz, dimethylsulfoxide-d6) δ ppm 10.90 (s, 1H), 7.63 (m, 1H), 6.98 (d, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:11])([F:10])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[OH:9].[Br:12]Br.OS([O-])=O.[Na+]>C(Cl)Cl>[Br:12][C:7]1[CH:6]=[CH:5][C:4]([OH:9])=[C:3]([C:2]([F:10])([F:11])[F:1])[CH:8]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.7 g
|
|
Type
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reactant
|
|
Smiles
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FC(C1=C(C=CC=C1)O)(F)F
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|
Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
|
reactant
|
|
Smiles
|
OS(=O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
|
Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at 0° C. for 1 hour
|
|
Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to ambient temperature over 1 hour
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture extracted with CH2Cl2
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WASH
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Type
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WASH
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|
Details
|
The organic phase was washed with aqueous NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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FILTRATION
|
Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residues were purified by flash chromatography
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WASH
|
Type
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WASH
|
|
Details
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eluting with 100% CH2Cl2
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
